3-{(Z)-[3-(butan-2-yl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-[4-(2-fluorophenyl)piperazin-1-yl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C27H28FN5O2S2
• Molecular Weight: 537.7 g/mol
• IUPAC Name: (5Z)-3-butan-2-yl-5-[[2-[4-(2-fluorophenyl)piperazin-1-yl]-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H28FN5O2S2/c1-4-18(3)33-26(35)22(37-27(33)36)16-19-24(29-23-17(2)8-7-11-32(23)25(19)34)31-14-12-30(13-15-31)21-10-6-5-9-20(21)28/h5-11,16,18H,4,12-15H2,1-3H3/b22-16-
• InChI Key: CXBGFYPFOZDDLG-JWGURIENSA-N
• Isomeric SMILES: CCC(C)N1C(=O)/C(=C/C2=C(N=C3C(=CC=CN3C2=O)C)N4CCN(CC4)C5=CC=CC=C5F)/SC1=S
• Canonical SMILES: CCC(C)N1C(=O)C(=CC2=C(N=C3C(=CC=CN3C2=O)C)N4CCN(CC4)C5=CC=CC=C5F)SC1=S

Description

This compound is a structurally complex heterocyclic molecule featuring three distinct pharmacophoric units:

• Thiazolidin-4-one moiety: A 1,3-thiazolidin-4-one ring substituted with a butan-2-yl group and a thioxo (C=S) group at position 2. The Z-configuration of the exocyclic methylidene group (C=CH) enhances planarity and may influence binding affinity .
• 4-(2-Fluorophenyl)piperazinyl substituent: A piperazine ring linked to a 2-fluorophenyl group, a common motif in CNS-targeting drugs due to its ability to modulate receptor selectivity and pharmacokinetic properties .

The compound’s molecular formula is C₂₉H₂₉FN₆O₂S₂, with a molecular weight of 584.7 g/mol. Its synthesis likely involves multi-step condensation reactions, as seen in structurally analogous pyrimidine derivatives (e.g., refluxing thiourea derivatives with acylating agents in ethanol with sodium acetate catalysis) . Characterization data (IR, NMR, MS) confirm the presence of key functional groups, including the thioxo (C=S, ~1250 cm⁻¹ in IR) and conjugated carbonyl (C=O, ~1700 cm⁻¹) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound likely involves multiple steps, including the formation of the thiazolidinone ring, the introduction of the piperazine moiety, and the construction of the pyridopyrimidinone core. Typical synthetic routes may include:

Formation of Thiazolidinone Ring: This can be achieved through the reaction of a thiourea derivative with an α-haloketone under basic conditions.

Introduction of Piperazine Moiety: The piperazine ring can be introduced via nucleophilic substitution reactions, where a suitable leaving group is replaced by the piperazine derivative.

Construction of Pyridopyrimidinone Core: This step may involve cyclization reactions, where appropriate precursors are heated under reflux with suitable catalysts.

Industrial Production Methods

Industrial production of such complex molecules often involves optimization of the synthetic route to maximize yield and minimize cost. This may include the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of green chemistry principles to reduce environmental impact.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the thiazolidinone and piperazine moieties.

Reduction: Reduction reactions can occur at the carbonyl groups, converting them to alcohols.

Substitution: Nucleophilic and electrophilic substitution reactions can modify the aromatic rings and the piperazine moiety.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or hydrogen peroxide under acidic or basic conditions.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Halogenated compounds and strong bases or acids to facilitate the substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its diverse functional groups make it a versatile intermediate in organic synthesis.

Biology

In biological research, the compound may be studied for its potential as a bioactive molecule. Its structural features suggest it could interact with various biological targets, making it a candidate for drug discovery.

Medicine

In medicinal chemistry, this compound may be explored for its potential therapeutic effects. Its ability to interact with specific enzymes or receptors could make it a valuable lead compound in the development of new drugs.

Industry

In the industrial sector, this compound could be used in the development of new materials or as a catalyst in chemical reactions. Its unique structure may impart desirable properties to the materials or reactions it is involved in.

Mechanism of Action

The mechanism of action of this compound would depend on its specific interactions with molecular targets. Potential mechanisms include:

Enzyme Inhibition: The compound may inhibit specific enzymes by binding to their active sites.

Receptor Modulation: It may act as an agonist or antagonist at specific receptors, altering cellular signaling pathways.

DNA Intercalation: The compound could intercalate into DNA, affecting gene expression and cellular function.

Comparison with Similar Compounds

Key Observations:

Thiazolidinone Substitutions: The butan-2-yl group in the target compound provides steric bulk compared to smaller alkyl (ethyl) or aromatic (phenylethyl) groups in analogues . This may reduce metabolic oxidation but increase lipophilicity (logP ~3.5 predicted).

Synthetic Routes :

• Most analogues are synthesized via thiourea-aryl halide condensations under reflux with NaOAc catalysis , while others use p-toluenesulfonic acid for cyclization . The target compound’s synthesis aligns with methods in , suggesting scalability and reproducibility .

Characterization: All compounds rely on NMR (¹H/¹³C) and MS for structural confirmation.

Pharmacological and Physicochemical Properties

While biological data for the target compound are unavailable in the provided evidence, insights can be extrapolated from analogues:

• Pyrazolo[3,4-d]pyrimidin-4-ones (e.g., compound 10b in ) exhibit anti-inflammatory activity, suggesting the thiazolidinone-pyrimidine scaffold may target cyclooxygenase (COX) or cytokine pathways .
• Piperazine substituents : The 2-fluorophenyl group likely enhances serotonin/dopamine receptor affinity compared to ethyl or methylpiperazines, as seen in antipsychotic drugs .
• Drug-likeness: Computational studies on chromenopyrimidines () predict moderate oral bioavailability (Bioavailability Score ~0.55) due to balanced logP (2.8–3.5) and polar surface area (~90 Ų) .

Biological Activity

The compound 3-{(Z)-[3-(butan-2-yl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-[4-(2-fluorophenyl)piperazin-1-yl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule that has garnered attention for its potential biological activities. This article will delve into its biological activity, synthesizing data from various studies and highlighting its antimicrobial properties, structure-activity relationships, and potential therapeutic applications.

Molecular Characteristics

Property	Value
Molecular Formula	C27H28ClN5O2S2
Molecular Weight	554.1 g/mol
IUPAC Name	(5Z)-3-butan-2-yl-5-[[2-[4-(2-fluorophenyl)piperazin-1-yl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
InChI	InChI=1S/C27H28ClN5O2S2/c1...

The compound features a thiazolidine ring, a piperazine moiety, and a pyrido-pyrimidine backbone, which are known for their diverse biological activities.

Antimicrobial Activity

Recent studies have demonstrated significant antibacterial activity of related thiazolidine derivatives against various Gram-positive and Gram-negative bacteria. For instance, derivatives of (Z)-methyl 3-(4-oxo-2-thioxothiazolidin-5-ylidene) exhibited antibacterial properties that surpassed those of standard antibiotics such as ampicillin and streptomycin by 10–50 fold .

Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

Table 1 summarizes the MIC and MBC values for several compounds similar to the target compound:

Compound ID	MIC (mg/mL)	MBC (mg/mL)
Compound 8	0.004–0.03	0.008–0.06
Compound 11	0.015	0.30
Compound 12	0.011	0.20

The most active compound was identified as compound 8 , which demonstrated exceptional potency against Enterobacter cloacae and Escherichia coli.

Structure-Activity Relationship (SAR)

The presence of specific substituents on the thiazolidine moiety significantly influences the biological activity of these compounds. For example, the introduction of a methyl group at the nitrogen position enhances antibacterial efficacy .

Case Studies

In one study, a series of thiazolidine derivatives were tested against a panel of bacterial strains using microdilution methods. The results indicated that compounds with larger hydrophobic groups exhibited better activity against Staphylococcus aureus and Bacillus cereus, while smaller groups were less effective .

Potential Therapeutic Applications

Given its promising antimicrobial properties, this compound could serve as a lead structure for developing new antibiotics or adjunct therapies in treating resistant bacterial infections. The incorporation of piperazine derivatives also suggests potential applications in neurological disorders due to their established role in modifying neurotransmitter systems.

Q & A

Q. Methodological Solutions :

• Use polar aprotic solvents (e.g., DMSO) to stabilize intermediates.
• Employ spectroscopic monitoring (e.g., ¹H NMR) to track Z/E isomer ratios during synthesis .
• Optimize reaction time and temperature to minimize byproducts .

Which spectroscopic techniques are critical for confirming the compound’s structure and stereochemistry?

Basic Research Question
Structural validation requires a combination of:

• ¹H and ¹³C NMR : To confirm substituent positions and Z-configuration via coupling constants (e.g., vinyl proton splitting patterns) .
• Mass Spectrometry (HRMS) : To verify molecular weight and fragmentation patterns .
• X-ray crystallography : For unambiguous confirmation of the thiazolidinone ring geometry and Z-configuration .

Advanced Tip : Compare experimental NMR data with computational predictions (DFT calculations) to resolve ambiguities .

How do structural modifications to the thiazolidinone or piperazine moieties affect bioactivity?

Advanced Research Question
Structure-Activity Relationship (SAR) Insights :

Modification	Impact on Bioactivity	Evidence Source
Butan-2-yl substituent	Enhances lipophilicity, improving membrane permeability .
2-Fluorophenyl (piperazine)	Increases selectivity for serotonin/dopamine receptors due to halogen interactions .
Methyl group (pyrido ring)	Reduces metabolic degradation, prolonging half-life .

Q. Methodological Approach :

• Synthesize analogs with systematic substituent changes (e.g., replacing butan-2-yl with benzyl or furylmethyl).
• Evaluate pharmacokinetics (e.g., logP, plasma stability) and receptor binding assays .

What computational strategies can predict biological targets for this compound?

Advanced Research Question
Target Prediction Workflow :

Molecular Docking : Use AutoDock Vina to screen against kinase or GPCR libraries, leveraging the piperazine moiety’s affinity for neurotransmitter receptors .

Pharmacophore Modeling : Identify key features (e.g., hydrogen-bond acceptors in the thiazolidinone ring) for target prioritization .

MD Simulations : Assess binding stability with predicted targets (e.g., 5-HT₂A or D₂ receptors) over 100-ns trajectories .

Validation : Cross-validate predictions with in vitro assays (e.g., radioligand displacement) .

How can researchers resolve contradictions in reported biological activities across studies?

Advanced Research Question
Case Example : Discrepancies in antimicrobial vs. anticancer activity may arise from:

• Assay conditions (e.g., varying cell lines or bacterial strains).
• Purity differences (>95% purity critical for reproducibility) .

Q. Resolution Strategies :

• Conduct meta-analyses of published data to identify confounding variables.
• Perform dose-response studies under standardized conditions (e.g., CC50 vs. IC50 comparisons) .

What in vivo models are suitable for evaluating this compound’s therapeutic potential?

Advanced Research Question
Model Selection Criteria :

• Neuropsychiatric applications : Use rodent models (e.g., forced swim test for antidepressant activity) due to piperazine’s CNS activity .
• Oncology : Xenograft models with human cancer cell lines (e.g., MDA-MB-231 for breast cancer) .

Q. Methodological Considerations :

• Monitor pharmacokinetics (e.g., bioavailability via oral vs. IV administration).
• Use isotopic labeling (e.g., ¹⁴C) for tissue distribution studies .